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Compound of Interest

Compound Name: AND-302

Cat. No.: B13438779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed technical overview of the synthesis and purification of AND-
302, a small molecule anticonvulsant agent. The information is compiled from available

scientific literature and is intended to guide research and development efforts.

Introduction
AND-302, systematically named N-[2,2-Difluoro-2-(2-fluorophenyl)ethyl]-sulfamide, is a

promising anticonvulsant compound that has demonstrated significant neuroprotective activity

in preclinical studies. Its potential therapeutic applications necessitate a clear and reproducible

synthesis and purification strategy. This guide outlines the known synthetic pathway,

experimental protocols, and methods for obtaining high-purity AND-302.

Physicochemical Properties of AND-302
A summary of the key physicochemical properties of AND-302 is presented in the table below.
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Property Value Source

IUPAC Name
N-[2,2-Difluoro-2-(2-

fluorophenyl)ethyl]-sulfamide
[1]

CAS Number 1380201-88-6 [1]

Molecular Formula C8H9F3N2O2S [1]

Molecular Weight 254.23 g/mol [1]

Appearance Solid powder MedKoo Biosciences

Purity >98% MedKoo Biosciences

Solubility Soluble in DMSO MedKoo Biosciences

Storage

Short term (days to weeks) at

0 - 4 °C; Long term (months to

years) at -20 °C in a dry, dark

environment.

MedKoo Biosciences

Synthesis Pathway of AND-302
The synthesis of AND-302 is a multi-step process starting from commercially available

reagents. The overall synthetic scheme is depicted below, followed by detailed experimental

protocols for each step.
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Synthesis of AND-302

2-Fluorobromobenzene
(Starting Material)

Ethyl 2-(2-fluorophenyl)-2-oxoacetate

  1. n-BuLi
  2. Diethyl oxalate

Ethyl 2,2-difluoro-2-(2-fluorophenyl)acetate

Deoxo-Fluor®

2,2-Difluoro-2-(2-fluorophenyl)ethan-1-amine

  1. Saponification (LiOH)
  2. Curtius Rearrangement
     (DPPA, Et3N, t-BuOH)

  3. Deprotection (HCl)

N-[2,2-Difluoro-2-(2-fluorophenyl)ethyl]-sulfamide
(AND-302)

Sulfamoyl chloride
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Purification and Characterization Workflow

Crude AND-302

Flash Column Chromatography
(Silica Gel, e.g., Ethyl Acetate/Hexane)

Recrystallization
(e.g., Ethanol/Water)

Optional, for higher purity

Purity Assessment
(HPLC, LC-MS)

Structural Verification
(¹H NMR, ¹³C NMR, ¹⁹F NMR, HRMS)

Pure AND-302 (>98%)
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Hypothetical Signaling Pathway for AND-302

AND-302

Voltage-Gated
Sodium Channels

Inhibition

Voltage-Gated
Calcium Channels

Inhibition

Glutamate Release

Reduced Reduced

Neuronal Excitotoxicity

Decreased

Neuroprotection

Leads to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Synthesis and Purification of AND-
302]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13438779#and-302-synthesis-pathway-and-
purification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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